Cas no 68444-15-5 (2-Propanol, 1-2-2-(2-aminoethyl)aminoethylaminoethylamino-3-phenoxy-)

2-Propanol, 1-2-2-(2-aminoethyl)aminoethylaminoethylamino-3-phenoxy- structure
68444-15-5 structure
Product Name:2-Propanol, 1-2-2-(2-aminoethyl)aminoethylaminoethylamino-3-phenoxy-
CAS No:68444-15-5
MF:C15H28N4O2
MW:296.408423423767
CID:970701
PubChem ID:109385
Update Time:2025-04-19

2-Propanol, 1-2-2-(2-aminoethyl)aminoethylaminoethylamino-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-2-2-(2-aminoethyl)aminoethylaminoethylamino-3-phenoxy-
    • 1-[2-[2-(2-aminoethylamino)ethylamino]ethylamino]-3-phenoxypropan-2-ol
    • 1-{[2-({2-[(2-Aminoethyl)amino]ethyl}amino)ethyl]amino}-3-phenoxypropan-2-ol
    • 2-Propanol, 1-((2-((2-((2-aminoethyl)amino)ethyl)amino)ethyl)amino)-3-phenoxy-
    • 2-propanol, 1-[[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]amino]-3-phenoxy-
    • 68444-15-5
    • DTXSID70887401
    • KXCKFSLLAHRSOW-UHFFFAOYSA-N
    • Inchi: 1S/C15H28N4O2/c16-6-7-17-8-9-18-10-11-19-12-14(20)13-21-15-4-2-1-3-5-15/h1-5,14,17-20H,6-13,16H2
    • InChI Key: KXCKFSLLAHRSOW-UHFFFAOYSA-N
    • SMILES: OC(COC1C=CC=CC=1)CNCCNCCNCCN

Computed Properties

  • Exact Mass: 296.22144
  • Monoisotopic Mass: 296.22122615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.57
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